(Z)-ethyl 2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetate

• IUPAC Name: ethyl (2Z)-2-cyano-2-[5-[(3,4-dichlorophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• InChI: InChI=1S/C21H15Cl2FN2O3S/c1-2-29-21(28)15(11-25)20-26(14-6-4-13(24)5-7-14)19(27)18(30-20)10-12-3-8-16(22)17(23)9-12/h3-9,18H,2,10H2,1H3/b20-15-
• InChI Key: RXSDVIRMXYPBNU-HKWRFOASSA-N
• Canonical SMILES: CCOC(=O)C(=C1N(C(=O)C(S1)CC2=CC(=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC(=C(C=C2)Cl)Cl)C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C21H15Cl2FN2O3S
• Molecular Weight: 465.3 g/mol

Description

(Z)-ethyl 2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetate is a useful research compound. Its molecular formula is C21H15Cl2FN2O3S and its molecular weight is 465.32. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound (Z)-ethyl 2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetate is involved in research exploring the synthesis and properties of various thiazolidinone derivatives. One study described the reaction of ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates with substituted benzaldehydes to yield 5-arylmethylidene derivatives. These derivatives, upon treatment with DMF · POCl3 complex, produced 3-oxo-5-aroyl-2-arylmethylidene-2,3-dihydropyrrolo[2,1-b]thiazole-7-carboxylic acids ethyl esters and -7-carbonitriles. The study showcased the versatility of thiazolidinones in synthesizing complex heterocyclic structures, highlighting their potential in creating novel compounds with significant properties (Tverdokhlebov et al., 2005).

Antimicrobial and Anticancer Activity

Another area of interest is the evaluation of thiazolidinone derivatives for their biological activities. Research on stereoselective synthesis of (Z)-methyl 2-[(Z)-3-substituted 2-[2-(2,4-dinitrophenyl)hydrazono]-4-oxothiazolidine-5-ylidene]acetates and their analogs showed that these compounds have significant broad anticancer activity, especially against leukemia and colon cancer cell lines. This indicates the potential of such derivatives in the development of new anticancer agents (Hassan et al., 2020). Furthermore, the synthesis and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates revealed promising antimicrobial activity, suggesting these derivatives could serve as leads for developing new antimicrobial agents (Spoorthy et al., 2021).

Novel Synthesis Methods

Research also focuses on developing novel synthetic routes for thiazolidinone derivatives. A study on the novel synthesis of oxothiazolidine derivatives using thiocarbonohydrazides and dimethyl acetylene dicarboxylate highlights innovative approaches to creating thiazolidinone compounds, which could lead to the discovery of new molecules with diverse applications (Hassan et al., 2012).